Cas no 946202-26-2 (N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-nitrobenzamide)

• Product Name: N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-nitrobenzamide
• CAS No: 946202-26-2
• MF: C₁₉H₁₆N₄O₅S
• MW: 412.419142723084
• CID: 6022227
• PubChem ID: 26841813
• Update Time: 2025-09-21

N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-nitrobenzamide
• Benzamide, N-[3-[6-(ethylsulfonyl)-3-pyridazinyl]phenyl]-4-nitro-
• N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-4-nitrobenzamide
• 946202-26-2
• N-[3-(6-ethylsulfonylpyridazin-3-yl)phenyl]-4-nitrobenzamide
• N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-nitrobenzamide
• F2098-0159
• AKOS001950837

• Inchi： 1S/C19H16N4O5S/c1-2-29(27,28)18-11-10-17(21-22-18)14-4-3-5-15(12-14)20-19(24)13-6-8-16(9-7-13)23(25)26/h3-12H,2H2,1H3,(H,20,24)
• InChI Key： JGWMAUGXWLBLBK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN=C(S(CC)(=O)=O)C=C2)=C1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 412.08414080g/mol
• Monoisotopic Mass: 412.08414080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.421±0.06 g/cm3(Predicted)
• Boiling Point: 646.4±55.0 °C(Predicted)
• pka: 11.72±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-nitrobenzamide

Introduction to N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-nitrobenzamide (CAS No. 946202-26-2)

N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-nitrobenzamide (CAS No. 946202-26-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the benzamide family and is characterized by its unique structural features, including a nitrobenzamide moiety and an ethanesulfonyl-substituted pyridazine ring. The combination of these functional groups endows the compound with a range of biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-nitrobenzamide is particularly noteworthy for its potential in modulating specific biological pathways. The nitro group, known for its electron-withdrawing properties, can influence the compound's reactivity and stability. Meanwhile, the ethanesulfonyl group provides additional polarity and can enhance the compound's solubility and bioavailability. These structural attributes collectively contribute to the compound's pharmacological profile, which has been the subject of extensive research in recent years.

Recent studies have highlighted the potential of N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-nitrobenzamide as a potent inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant inhibitory activity against certain kinases, which are key enzymes involved in cell signaling pathways. This inhibition can have profound effects on cellular processes such as proliferation, differentiation, and apoptosis, making it a valuable tool in the study of cancer biology and other diseases characterized by aberrant cell signaling.

In addition to its enzymatic inhibition properties, N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-nitrobenzamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and other mediators of the inflammatory response.

The pharmacokinetic properties of N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-nitrobenzamide have also been a focus of recent research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have shown that the compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life. These characteristics make it suitable for further development as a potential therapeutic agent.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-nitrobenzamide. While early-stage clinical trials are still underway, preliminary results have been promising. These trials aim to assess the compound's safety profile in human subjects and to determine optimal dosing regimens for various therapeutic applications. The data generated from these trials will be crucial for advancing the compound through subsequent phases of clinical development.

Beyond its therapeutic applications, N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-nitrobenzamide has also found utility as a research tool in academic and industrial laboratories. Its ability to selectively inhibit specific targets makes it an invaluable reagent for probing complex biological systems and elucidating the mechanisms underlying various diseases. This versatility has led to its widespread adoption in both basic research and drug discovery efforts.

In conclusion, N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-nitrobenzamide (CAS No. 946202-26-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.